2-(3-methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide

Specification

• CAS No.: 94460-36-3
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-[(Z)-(3-nitrophenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C16H15N3O4/c1-12-4-2-7-15(8-12)23-11-16(20)18-17-10-13-5-3-6-14(9-13)19(21)22/h2-10H,11H2,1H3,(H,18,20)/b17-10-
• Standard InChI Key: ZOCOMNRSWQSSKQ-YVLHZVERSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)N/N=C\C2=CC(=CC=C2)[N+](=O)[O-]
• SMILES: CC1=CC(=CC=C1)OCC(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]

Introduction

2-(3-methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide is a chemical compound that belongs to the class of acetohydrazides. These compounds are known for their diverse applications in organic synthesis and pharmaceutical research. Despite the lack of specific detailed information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general trends in organic chemistry.

Synthesis and Preparation

The synthesis of similar acetohydrazide compounds often involves condensation reactions between hydrazides and aldehydes. For 2-(3-methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide, a plausible synthesis route might involve reacting 2-(3-methylphenoxy)acetohydrazide with 3-nitrobenzaldehyde under appropriate conditions.

Potential Applications

Acetohydrazides are explored in various fields due to their versatility:

• Pharmaceuticals: They can act as intermediates in the synthesis of drugs with potential antimicrobial, anti-inflammatory, or anticancer activities.

• Organic Synthesis: These compounds are useful in forming heterocyclic rings, which are crucial in many biologically active molecules.

Safety and Handling

Handling 2-(3-methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide requires caution due to the potential for skin irritation and allergic reactions, similar to other nitro-containing compounds. Proper protective equipment and ventilation should be used when handling this compound.

Data Table for Similar Compounds

Given the lack of specific data on 2-(3-methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide, we can look at similar compounds for comparison:

Compound	Molecular Formula	CAS Number	Potential Applications
N-(3-Nitrobenzylidene)aniline	C13H10N2O2	5676-82-4	Organic Synthesis, Pharmaceuticals
Methyl 2-((3-nitrophenyl)methylene)-3-oxobutanoate	C12H11NO5	39562-17-9	Organic Synthesis, Potential Biological Activity
2-(2-Methylphenoxy)-N'-(3-nitrobenzylidene)acetohydrazide	C16H15N3O4	94460-37-4	Pharmaceuticals, Organic Synthesis